Cas no 423741-70-2 (5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
423741-70-2 structure
Product Name:5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:423741-70-2
MF:C12H13N3S
MW:231.316720724106
MDL:MFCD02255624
CID:872898
PubChem ID:704091
Update Time:2026-04-29
5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol
- 3-(2-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-Allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
- 5-(2-methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- 5-(2-methylphenyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
- AC1LDZUE
- Ambcb5952623
- CBMicro_019369
- CTK5J4679
- MolPort-000-871-306
- SBB040332
- 5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD02255624
- Inchi: InChI=1S/C12H13N3S/c1-3-8-15-11(13-14-12(15)16)10-7-5-4-6-9(10)2/h3-7H,1,8H2,2H3,(H,14,16)
- InChI Key: BOKMEJQLNQDLIT-UHFFFAOYSA-N
- SMILES: C=CCN1C(=NN=C1S)C2=CC=CC=C2C
Computed Properties
- Exact Mass: 231.08300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 69.51000
- LogP: 2.72820
5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B400105-50mg |
5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
423741-70-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B400105-100mg |
5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
423741-70-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B400105-500mg |
5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
423741-70-2 | 500mg |
$ 185.00 | 2022-06-07 | ||
| Chemenu | CM114605-1g |
4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
423741-70-2 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114605-5g |
4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol |
423741-70-2 | 95% | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1244150-1g |
AKOS BBS-00003350 |
423741-70-2 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1244150-5g |
AKOS BBS-00003350 |
423741-70-2 | 95% | 5g |
$650 | 2024-06-06 | |
| abcr | AB213910-1 g |
4-Allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
423741-70-2 | 1g |
€217.60 | 2023-05-06 | ||
| abcr | AB213910-5 g |
4-Allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol; 95% |
423741-70-2 | 5g |
€723.20 | 2023-05-06 | ||
| Enamine | EN300-110548-0.05g |
5-(2-methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
423741-70-2 | 95% | 0.05g |
$23.0 | 2023-10-27 |
5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
423741-70-2 (5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol) Related Products
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